Cas no 1368993-46-7 (1-2-chloro-5-(trifluoromethyl)phenylcyclohexan-1-amine)

• Product Name: 1-2-chloro-5-(trifluoromethyl)phenylcyclohexan-1-amine
• CAS No: 1368993-46-7
• MF: C₁₃H₁₅ClF₃N
• MW: 277.713113069534
• CID: 6127728
• PubChem ID: 95481874
• Update Time: 2025-05-20

1-2-chloro-5-(trifluoromethyl)phenylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-chloro-5-(trifluoromethyl)phenylcyclohexan-1-amine
• EN300-1937235
• 1-[2-chloro-5-(trifluoromethyl)phenyl]cyclohexan-1-amine
• 1368993-46-7

• Inchi： 1S/C13H15ClF3N/c14-11-5-4-9(13(15,16)17)8-10(11)12(18)6-2-1-3-7-12/h4-5,8H,1-3,6-7,18H2
• InChI Key： LGTCQHVEAJZYEP-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)C=C1C1(CCCCC1)N

Computed Properties

• Exact Mass: 277.0845117g/mol
• Monoisotopic Mass: 277.0845117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26Ų

Additional information on 1-2-chloro-5-(trifluoromethyl)phenylcyclohexan-1-amine

1-2-Chloro-5-(Trifluoromethyl)Phenylcyclohexan-1-Amine: A Comprehensive Overview

The compound with CAS No. 1368993-46-7, commonly referred to as 1-2-chloro-5-(trifluoromethyl)phenylcyclohexan-1-amine, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a chloro-substituted phenyl group with a trifluoromethyl substituent and a cyclohexanamine backbone. The long-chain structure of this molecule contributes to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of chloro-substituted aromatic compounds in drug discovery and development. The presence of the chloro group in the phenyl ring enhances the molecule's stability and bioavailability, making it a promising candidate for various therapeutic applications. Additionally, the trifluoromethyl group introduces a significant electron-withdrawing effect, which can influence the compound's reactivity and selectivity in chemical reactions.

The synthesis of 1-2-chloro-5-(trifluoromethyl)phenylcyclohexan-1-amine involves a multi-step process that typically begins with the preparation of the chlorophenyl derivative. This is followed by the introduction of the trifluoromethyl group through electrophilic substitution or other advanced techniques. The final step involves the coupling of the phenyl ring with the cyclohexanamine moiety, which requires precise control over reaction conditions to ensure optimal yields and purity.

One of the most intriguing aspects of this compound is its potential as a bioactive agent. Preclinical studies have demonstrated that it exhibits potent activity against various enzymes and receptors, suggesting its potential role in treating conditions such as inflammation, neurodegenerative diseases, and cancer. The cyclohexanamine backbone contributes to its ability to penetrate cellular membranes, enhancing its bioavailability and efficacy.

In terms of physical properties, 1-2-chloro-5-(trifluoromethyl)phenylcyclohexan-1-amine is known for its high melting point and moderate solubility in organic solvents. These characteristics make it suitable for use in various industrial applications, including as an intermediate in pharmaceutical synthesis or as a component in advanced materials such as polymers or coatings.

The latest research has also explored the environmental impact of this compound. Studies indicate that it undergoes rapid degradation under aerobic conditions, minimizing its potential to accumulate in ecosystems. This makes it an eco-friendly option for use in industries where sustainability is a priority.

In conclusion, 1-2-chloro-5-(trifluoromethyl)phenylcyclohexan-1-amine (CAS No. 1368993-46-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with its favorable chemical properties, positions it as a valuable tool in both academic research and industrial settings. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in shaping future innovations.